Cas no 54943-15-6 (5-(2-fluorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine (2E)-but-2-enedioate)

• Product Name: 5-(2-fluorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine (2E)-but-2-enedioate
• CAS No: 54943-15-6
• MF: C₁₈H₁₈FNO₄S
• MW: 363.403227329254
• CID: 1591487
• PubChem ID: 6446145
• Update Time: 2025-04-21

5-(2-fluorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,5-[(2-fluorophenyl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• SCHEMBL11706290
• 5-(2-Fluorobenzyl)-4,5,6,7-tetrahydrothieno(3,2-c)pyridine maleate
• 54943-15-6
• Thieno(3,2-c)pyridine, 4,5,6,7-tetrahydro-5-((2-fluorophenyl)methyl)-, (Z)-2-butenedioate (1:1)

• Inchi： 1S/C14H14FNS.C4H4O4/c15-13-4-2-1-3-11(13)9-16-7-5-14-12(10-16)6-8-17-14;5-3(6)1-2-4(7)8/h1-4,6,8H,5,7,9-10H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： XVMRVHZFXISCGL-WLHGVMLRSA-N
• SMILES： S1C=CC2=C1CCN(CC1C=CC=CC=1F)C2.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 363.09414
• Monoisotopic Mass: 363.094057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106

Experimental Properties

• Boiling Point: 339.7°C at 760 mmHg
• Flash Point: 159.3°C
• PSA: 77.84